7-bromo-2-formyl-1H-indole-5-carbonitrile

• Molecular Formula: C10H5BrN2O
• Molecular Weight: 249.06 g/mol
• IUPAC Name: 7-bromo-2-formyl-1H-indole-5-carbonitrile
• InChI: InChI=1S/C10H5BrN2O/c11-9-2-6(4-12)1-7-3-8(5-14)13-10(7)9/h1-3,5,13H
• InChI Key: KHKJDNOACFYSIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1C=C(N2)C=O)Br)C#N

Description

7-bromo-2-formyl-1H-indole-5-carbonitrile is a useful research compound. Its molecular formula is C10H5BrN2O and its molecular weight is 249.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-bromo-2-formyl-1H-indole-5-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-bromo-2-formyl-1H-indole-5-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

7-bromo-5-cyano-2-diethoxymethyl-indole-1-carboxylic acid tert-butyl ester (0.29 g, 685 μmol) was solved in THF (2 ml) and cooled to 0° C. Afterwards hydrochloric acid (37%, 1.35 g, 1.14 ml, 13.7 mmol) was added quickly, and the mixture was allowed to stir for 15 min at 0° C. and for 5 h at room temperature. The mixture was cooled (ice bath), saturated sodium carbonate solution (10 ml) was added and the mixture was extracted with ethyl acetate (2×25 ml). The combined organic layers were washed with brine (30 ml), dried (MgSO4) and evaporated. The crude product (0.18 g) was further purified by flash chromatography on silica gel (heptane/ethyl acetate 0-20%) to yield 7-bromo-2-formyl-1H-indole-5-carbonitrile (0.17 g, 100%) as an orange solid, MS (ISN) m/z=247.4 [(M−H)+], mp 117.5° C.